2-[(4-Ethyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)thio]acetic acid methyl ester

• Molecular Formula: C12H14N4O2S
• Molecular Weight: 278.33 g/mol
• IUPAC Name: methyl 2-[(4-ethyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]acetate
• InChI: InChI=1S/C12H14N4O2S/c1-3-16-11(9-4-6-13-7-5-9)14-15-12(16)19-8-10(17)18-2/h4-7H,3,8H2,1-2H3
• InChI Key: YBPFZJMRZBVTBK-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)OC)C2=CC=NC=C2

Description

2-[(4-ethyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)thio]acetic acid methyl ester is a member of triazoles.

Scientific Research Applications

Synthesis and Structural Studies

• The compound has been utilized in the synthesis of various heterocyclic systems with biological applications. For instance, it has been involved in the synthesis of Hg(II) complexes, demonstrating its potential in forming complex molecular and supramolecular structures (Castiñeiras, García-Santos, & Saa, 2018).

Biological and Pharmacological Potential

• Triazole derivatives, including those related to the specified compound, have been investigated for their diverse biological applications. These compounds exhibit a wide range of actions and are actively introduced as effective drugs (Mottaghinejad & Alibakhshi, 2018).
• Specifically, 1,2,4-triazole derivatives have been noted for their high biological activity and potential as intermediates in the synthesis of various biologically active substances (Odyntsova, 2017).

Coordination Polymers and Material Science

• The compound has been used to synthesize coordination polymers with transition-metal ions under solvothermal conditions. Such studies are crucial for understanding the formation of different coordination polymers (Hu et al., 2016).

Quantum Chemical Analysis

• Quantum chemical calculations have been conducted on similar compounds to understand their molecular properties, such as electronic properties and molecular densities. This is crucial in the field of material sciences and chemistry (Bouklah et al., 2012).

Luminescence and Potential Applications

• Studies on pyridylthiazoles, which are structurally related to the specified compound, have shown interesting absorption, fluorescence, and excitation spectra, suggesting their potential use in metal sensing and laser dyes (Grummt et al., 2007).